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Compound of Interest

Compound Name:
2-Hydroxy-2-

methylpropiophenone-d5

Cat. No.: B15599558 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 2-Hydroxy-2-

methylpropiophenone and its deuterated analog, 2-Hydroxy-2-methylpropiophenone-d5.

This document includes key physicochemical data, a detailed experimental protocol for

quantitative analysis using isotope dilution mass spectrometry, and a workflow diagram for the

analytical procedure.

Core Compound Data
2-Hydroxy-2-methylpropiophenone is a widely used Type I photoinitiator, crucial in initiating

photopolymerization processes in various industrial applications, including coatings, inks, and

adhesives.[1][2] Its deuterated form, 2-Hydroxy-2-methylpropiophenone-d5, serves as an

excellent internal standard for quantitative analysis by mass spectrometry, enabling high

accuracy and precision in determining the concentration of the parent compound in complex

matrices.

Table 1: Physicochemical Properties
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Property
2-Hydroxy-2-
methylpropiophenone

2-Hydroxy-2-
methylpropiophenone-d5

Synonyms
Darocur 1173, 1-Hydroxy-1-

methylethyl phenyl ketone

Phenyl-d5 analog of Darocur

1173

CAS Number 7473-98-5[3] Not available

Molecular Formula C₁₀H₁₂O₂[4] C₁₀H₇D₅O₂

Molecular Weight ( g/mol ) 164.20[3][4] 169.23 (Calculated)

Appearance Clear to pale yellow liquid[5] Not available

Boiling Point 102-103 °C at 4 mmHg Not available

Density (g/mL at 25°C) 1.077 Not available

Experimental Protocol: Quantitative Analysis by
Isotope Dilution LC-MS/MS
This protocol details a method for the quantification of 2-Hydroxy-2-methylpropiophenone in a

polymer matrix using 2-Hydroxy-2-methylpropiophenone-d5 as an internal standard. This

method is adapted from established procedures for the analysis of photoinitiators in food

packaging materials.

Materials and Reagents
Analytes: 2-Hydroxy-2-methylpropiophenone (purity ≥97%), 2-Hydroxy-2-
methylpropiophenone-d5 (isotopic purity ≥99%)

Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade)

Reagents: Formic acid (LC-MS grade)

Sample Matrix: Polymer film or liquid formulation

Instrumentation
High-Performance Liquid Chromatography (HPLC) system
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Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Analytical column: C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)

Ultrasonic bath

Vortex mixer

Centrifuge

Procedure
2.3.1. Standard Solution Preparation

Primary Stock Solutions (1000 µg/mL):

Accurately weigh approximately 10 mg of 2-Hydroxy-2-methylpropiophenone and dissolve

in 10 mL of acetonitrile to prepare the analyte stock solution.

Accurately weigh approximately 10 mg of 2-Hydroxy-2-methylpropiophenone-d5 and

dissolve in 10 mL of acetonitrile to prepare the internal standard (IS) stock solution.

Working Standard Solutions:

Prepare a series of calibration standards by serial dilution of the analyte stock solution

with acetonitrile to achieve concentrations ranging from 1 to 500 ng/mL.

Spike each calibration standard with the internal standard stock solution to a final

concentration of 50 ng/mL.

2.3.2. Sample Preparation

Extraction from Polymer Film:

Cut a representative 10 cm² piece of the polymer film and weigh it.

Place the film in a 20 mL glass vial and add 10 mL of acetonitrile.
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Spike the solution with the internal standard (2-Hydroxy-2-methylpropiophenone-d5) to

a final concentration of 50 ng/mL.

Extract the sample by sonication in an ultrasonic bath for 30 minutes.

Extraction from Liquid Formulation:

Accurately weigh approximately 100 mg of the liquid formulation into a 15 mL centrifuge

tube.

Add 10 mL of acetonitrile and the internal standard to a final concentration of 50 ng/mL.

Vortex for 1 minute to ensure thorough mixing.

Clean-up:

Centrifuge the sample extracts at 10,000 rpm for 10 minutes.

Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial for analysis.

2.3.3. LC-MS/MS Analysis

LC Conditions:

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Gradient: Start with 95% A, ramp to 5% A over 8 minutes, hold for 2 minutes, and return to

initial conditions.

Flow Rate: 0.3 mL/min

Column Temperature: 40 °C

Injection Volume: 5 µL

MS/MS Conditions:
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Ionization Mode: Positive Electrospray Ionization (ESI+)

Multiple Reaction Monitoring (MRM) Transitions:

2-Hydroxy-2-methylpropiophenone: Precursor ion (m/z) 165.1 → Product ion (m/z)

147.1

2-Hydroxy-2-methylpropiophenone-d5: Precursor ion (m/z) 170.1 → Product ion

(m/z) 152.1

Optimize collision energy and other source parameters for maximum signal intensity.

Data Analysis
Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the concentration of the analyte.

Quantify the concentration of 2-Hydroxy-2-methylpropiophenone in the samples using the

calibration curve.

Workflow and Pathway Diagrams
The following diagrams illustrate the experimental workflow for the quantitative analysis of 2-

Hydroxy-2-methylpropiophenone.
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Quantitative Analysis Workflow
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Isotope Dilution Principle

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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